Cas no 256445-61-1 (3,22-Dihydroxyergost-5-en-7-one)

• Product Name: 3,22-Dihydroxyergost-5-en-7-one
• CAS No: 256445-61-1
• MF: C₂₈H₄₆O₃
• MW: 430.663049221039
• CID: 6644066
• PubChem ID: 75048831
• Update Time: 2024-03-02

3,22-Dihydroxyergost-5-en-7-one Chemical and Physical Properties

Names and Identifiers

• 256445-61-1
• DTXSID801234961
• Ergost-5-en-7-one, 3,22-dihydroxy-, (3beta,22R,24R)-
• SCHLEICHERASTATIN 6
• 3,22-Dihydroxyergost-5-en-7-one
• 3,22-Dihydroxy-24-methylcholest-5-en-7-one
• (-)-Schleicherastatin 6
• (-)-Schleicherastatin 7

• Inchi： 1S/C28H46O3/c1-16(2)17(3)13-24(30)18(4)21-7-8-22-26-23(10-12-28(21,22)6)27(5)11-9-20(29)14-19(27)15-25(26)31/h15-18,20-24,26,29-30H,7-14H2,1-6H3/t17-,18+,20+,21-,22+,23+,24-,26+,27+,28-/m1/s1
• InChI Key： PKESXWKAOMUZDM-HZMYNSMYSA-N
• SMILES： O=C1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)[C@@H](C[C@@H](C)C(C)C)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 430.34469533g/mol
• Monoisotopic Mass: 430.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives